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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B026984

An In-Depth Technical Guide to O-Benzyl Posaconazole-d4

Introduction

0O-Benzyl Posaconazole-d4 is a stable, isotopically labeled derivative of O-Benzyl
Posaconazole, which serves as a precursor in the synthesis of labeled Posaconazole.[1]
Posaconazole is a broad-spectrum triazole antifungal agent used for the prevention and
treatment of invasive fungal infections.[2][3] The incorporation of four deuterium atoms into the
molecule makes O-Benzyl Posaconazole-d4 a valuable tool in pharmaceutical research,
particularly in pharmacokinetic studies, metabolic profiling, and as an internal standard for
quantitative analysis by mass spectrometry. This guide provides a comprehensive overview of
its physical and chemical properties, relevant biological pathways, and experimental protocols
for its analysis.

Physical and Chemical Properties

The physical and chemical properties of O-Benzyl Posaconazole-d4 are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property

Value

CAS Number

1246818-95-0[1][4][5]

Molecular Formula

CaaHaaDaF2NsOa4[1][4][5]

Molecular Weight

794.92 g/mol [1][4][5]

Monoisotopic Mass

794.40176535 Dal6]

Appearance

Light Purple Foam[1]

Storage Conditions

2-8°C Refrigerator[1]

2-[(2S,3S)-2-phenylmethoxypentan-3-yl]-4-
[2,3,5,6-tetradeuterio-4-[4-[4-[[(3R,5R)-5-(2,4-

IUPAC Name difluorophenyl)-5-(1,2,4-triazol-1-
ylmethyl)oxolan-3-yllmethoxy]phenyl]piperazin-
1-yllphenyl]-1,2,4-triazol-3-one[6]
2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-
difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-
(phenylmethoxy)propyl]-1,5-dihydro-5-oxo-4H-

Synonyms ]
1,2,4-triazol-4-yllphenyl]-1-
piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-
1-yl)-D-threo-pentitol-d4[1][5]

Application A precursor to labeled Posaconazole.[1][5][7]

Computed XLogP3

6.6[6]

Topological Polar Surface Area

101 A?[6]

Heavy Atom Count

58[8]

Rotatable Bond Count

15[8]

Hydrogen Bond Acceptor Count

11[8]

Biological Context: Mechanism of Action of

Posaconazole
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O-Benzyl Posaconazole-d4 is primarily used to synthesize labeled Posaconazole for
research. The therapeutic effect of Posaconazole stems from its ability to disrupt the integrity of
the fungal cell membrane.[9][10] Like other triazole antifungals, Posaconazole targets and
inhibits a key enzyme in the ergosterol biosynthesis pathway.[2][3][11]

Posaconazole specifically inhibits the fungal enzyme lanosterol 14a-demethylase, which is a
cytochrome P450 enzyme.[9][10] This enzyme is critical for the conversion of lanosterol to
ergosterol, an essential component of the fungal cell membrane that is analogous to
cholesterol in mammalian cells.[11] The inhibition of this enzyme leads to a depletion of
ergosterol and an accumulation of toxic methylated sterol precursors within the membrane.[10]
[11] This disruption of membrane structure and function ultimately results in the inhibition of
fungal growth or cell death.[2]

Ergosterol Biosynthesis Pathway
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Caption: Mechanism of action of Posaconazole.

Experimental Protocols

The analysis of O-Benzyl Posaconazole-d4 typically involves chromatographic and
spectroscopic methods to confirm its identity, purity, and concentration. Below is a general
methodology and a specific example based on the analysis of the parent compound,
Posaconazole.

General Analytical Workflow

A typical workflow for the quality control and use of O-Benzyl Posaconazole-d4 involves its
conversion to the active labeled compound, followed by purification and analysis.

Experimental Workflow for Labeled Posaconazole
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Caption: Synthesis and application workflow.

High-Performance Liquid Chromatography (HPLC)
Method

The following protocol is adapted from a validated reverse-phase HPLC method for the
guantification of Posaconazole and can be used as a starting point for the analysis of O-Benzyl
Posaconazole-d4.[12] Modifications may be necessary to optimize the separation for the
benzylated, deuterated compound.

1. Objective: To determine the purity and concentration of O-Benzyl Posaconazole-d4 in a
sample.
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. Materials and Reagents:

O-Benzyl Posaconazole-d4 reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (optional, for mobile phase modification)

. Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pm particle size)

Data acquisition and processing software

. Chromatographic Conditions (Starting Point):

Mobile Phase: A mixture of Acetonitrile and Water. The exact ratio should be optimized (e.qg.,
starting with 70:30 v/v).

Flow Rate: 1.0 mL/min.[12]

Column Temperature: 25 °C.[12]

Detection Wavelength: Determined by UV scan of O-Benzyl Posaconazole-d4
(Posaconazole is typically detected around 262 nm).

Injection Volume: 20 pL.[12]

Elution Mode: Isocratic.[12]

. Standard and Sample Preparation:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b026984?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10314186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10314186/
https://www.benchchem.com/product/b026984?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10314186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10314186/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Stock Solution: Accurately weigh about 10 mg of the O-Benzyl Posaconazole-d4 reference
standard and transfer it to a 10 mL volumetric flask. Dissolve and make up the volume with
Acetonitrile to obtain a concentration of 1 mg/mL.[12]

o Working Standards: Prepare a series of dilutions from the stock solution using the mobile
phase to create a calibration curve (e.g., 2-20 pug/mL).[12]

o Sample Preparation: Dissolve the sample containing O-Benzyl Posaconazole-d4 in the
mobile phase to achieve a concentration within the linear range of the calibration curve.

6. Analysis Procedure:

o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
« Inject the prepared standard solutions in triplicate to establish the calibration curve.

« Inject the sample solution in triplicate.

e Record the peak areas from the chromatograms.

7. Data Analysis:

» Plot a calibration curve of peak area versus concentration for the standard solutions.

o Determine the linearity (correlation coefficient, R2 > 0.99).

o Calculate the concentration of O-Benzyl Posaconazole-d4 in the sample by interpolating its
peak area from the calibration curve.

o Assess purity by calculating the percentage of the main peak area relative to the total area of
all peaks in the chromatogram.

Conclusion

O-Benzyl Posaconazole-d4 is a critical reagent for advanced pharmaceutical research
involving the antifungal agent Posaconazole. Its well-defined physical and chemical properties,
combined with its role as a precursor to a stable isotope-labeled standard, enable precise and
accurate bioanalytical studies. The methodologies outlined in this guide provide a framework
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for the quality control and application of this compound in a research setting, supporting the
development and understanding of Posaconazole's clinical efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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